2-Fluoro-3-methylbenzoic acid
Overview
Description
2-Fluoro-3-methylbenzoic acid is a chemical compound with the molecular formula C8H7FO2 . It has an average mass of 154.138 Da and a monoisotopic mass of 154.043015 Da . It is also known as 2-Fluoro-m-toluic acid .
Physical And Chemical Properties Analysis
2-Fluoro-3-methylbenzoic acid is a solid at 20 degrees Celsius . It has a density of 1.3±0.1 g/cm3, a boiling point of 258.4±20.0 °C at 760 mmHg, and a flash point of 110.0±21.8 °C . It has a molar refractivity of 38.0±0.3 cm3, a polar surface area of 37 Å2, and a molar volume of 122.4±3.0 cm3 .Scientific Research Applications
Anaerobic Degradation and Methanogenesis : A study by Londry and Fedorak (1993) found that a methanogenic m-cresol-degrading consortium could convert exogenous 4-hydroxybenzoic acid and benzoic acid to methane, indicating potential uses in waste treatment or methane production. The study utilized fluorinated compounds, including derivatives of benzoic acid, to trace the degradation pathway of m-cresol in this process (Londry & Fedorak, 1993).
Biodegradation by Microorganisms : Boersma et al. (2004) described a bacterium capable of degrading 3-fluorobenzoate, a compound structurally related to 2-Fluoro-3-methylbenzoic acid. The study used 19F NMR spectroscopy to analyze the degradation process, providing insights into the biodegradation pathways of fluorinated benzoates (Boersma, Mcroberts, Cobb, & Murphy, 2004).
Metal-Organic Frameworks (MOFs) : In the field of materials science, Vizuet et al. (2021) investigated the use of 2-fluorobenzoic acid, which is similar to 2-Fluoro-3-methylbenzoic acid, in the synthesis of rare-earth metal-organic frameworks (MOFs). The study provides insights into the potential of using fluorinated benzoic acids in developing novel MOF structures (Vizuet, Mortensen, Lewis, Wunch, Firouzi, McCandless, & Balkus, 2021).
Pharmaceutical Synthesis : Xu, Xu, and Zhu (2013) demonstrated a synthesis route for 2-Fluoro-4-nitrobenzoic acid, showcasing the role of fluorinated benzoic acids in pharmaceutical compound development. Their methodology could potentially be applied to the synthesis of 2-Fluoro-3-methylbenzoic acid derivatives (Xu, Xu, & Zhu, 2013).
- a7e3b9c15dc0b1a512f57d2eaf98/?utm_source=chatgpt).
Safety and Hazards
properties
IUPAC Name |
2-fluoro-3-methylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO2/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGNAETGARNTCIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90372026 |
Source
|
| Record name | 2-Fluoro-3-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90372026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-methylbenzoic acid | |
CAS RN |
315-31-1 |
Source
|
| Record name | 2-Fluoro-3-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90372026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-3-methylbenzoic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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